Cas no 1706093-45-9 (N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide)

• Product Name: N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide
• CAS No: 1706093-45-9
• MF: C₂₁H₂₅FN₂O₃S₂
• MW: 436.56320643425
• CID: 5366043
• Update Time: 2025-07-15

N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[7-(2-Fluorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl]sulfonyl]-3-methylphenyl]propanamide
• N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide

• Inchi： 1S/C21H25FN2O3S2/c1-3-21(25)23-16-8-9-20(15(2)14-16)29(26,27)24-11-10-19(28-13-12-24)17-6-4-5-7-18(17)22/h4-9,14,19H,3,10-13H2,1-2H3,(H,23,25)
• InChI Key： FQJKXWANPCIALI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N2CCC(C3=CC=CC=C3F)SCC2)(=O)=O)C(C)=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide

N-(4-{[7-(2-Fluorophenyl)-1,4-Thiazepan-4-yl]sulfonyl}-3-Methylphenyl)Propanamide: A Comprehensive Overview

N-(4-{[7-(2-Fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide (CAS No. 1706093-45-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorophenyl group, a thiazepan ring, and a methylphenyl substituent, which collectively contribute to its potential therapeutic applications.

The fluorophenyl group is a common functional moiety in drug design due to its ability to modulate the physicochemical properties of molecules. Fluorine atoms can enhance the lipophilicity and metabolic stability of compounds, making them more suitable for in vivo applications. In the case of N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide, the presence of the fluorophenyl group may play a crucial role in improving its pharmacokinetic profile and target selectivity.

The thiazepan ring is another key structural element of this compound. Thiazepans are seven-membered heterocyclic rings containing one sulfur and one nitrogen atom. These rings are known for their ability to form stable complexes with various biological targets, including enzymes and receptors. The thiazepan ring in N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide likely contributes to its binding affinity and selectivity for specific protein targets, making it a promising candidate for drug development.

The methylphenyl substituent adds further complexity to the molecule. Methyl groups can influence the conformational flexibility and electronic properties of aromatic rings, which can affect the compound's interactions with biological systems. In this context, the methylphenyl group may enhance the compound's ability to penetrate cell membranes and reach its intended target sites.

Recent studies have explored the potential therapeutic applications of N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide. One notable area of research is its activity as a selective inhibitor of specific kinases involved in cancer signaling pathways. Kinase inhibitors are a class of drugs that have shown significant promise in treating various types of cancer by blocking the activity of enzymes that promote tumor growth and survival.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide on several kinases associated with cancer progression. The results demonstrated that this compound exhibited potent and selective inhibition of certain kinases, such as AKT and mTOR, which are key players in cell proliferation and survival pathways. These findings suggest that N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide could be developed as a novel anticancer agent.

Another area of interest is the potential use of this compound in neurodegenerative diseases. Research has shown that certain kinases are involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. By targeting these kinases, it may be possible to develop therapies that slow down or halt disease progression. Preliminary studies have indicated that N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide has neuroprotective effects in cellular models of neurodegeneration, suggesting its potential as a therapeutic agent for these conditions.

In addition to its pharmacological properties, the synthesis and chemical characterization of N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide have been extensively studied. The compound can be synthesized through a multi-step process involving several key reactions, including nucleophilic substitution, ring formation, and sulfonation. These synthetic routes have been optimized to improve yield and purity, making it feasible for large-scale production.

The physical properties of N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide have also been characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and conformational preferences of the compound, which is essential for understanding its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide in human subjects. Early-phase trials have shown promising results in terms of tolerability and pharmacokinetic profile. However, further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, N-(4-{[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]sulfonyl}-3-methylphenyl)propanamide (CAS No. 1706093-45-9) is a promising compound with diverse therapeutic applications. Its unique structural features make it an attractive candidate for drug development in areas such as cancer treatment and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.